8-Fluoro-5-methylchroman

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• SMILES: CC1=C2CCCOC2=C(C=C1)F
• InChI: InChI=1S/C10H11FO/c1-7-4-5-9(11)10-8(7)3-2-6-12-10/h4-5H,2-3,6H2,1H3
• InChIKey: LZOZJWGPUDSKFN-UHFFFAOYSA-N

8-Fluoro-5-methylchroman is a fluorinated chroman derivative with the molecular formula C10H11FO and a molecular weight of 166.19 g/mol. It features a methyl substituent at the 5-position and a fluorine atom at the 8-position of the chroman bicyclic scaffold, which consists of a benzene ring fused to a tetrahydropyran ring.

8-Fluoro-5-methylchroman: Chemical Identity and Core Procurement Specifications

8-Fluoro-5-methylchroman is a fluorinated chroman derivative with the molecular formula C10H11FO and a molecular weight of 166.19 g/mol . It features a methyl substituent at the 5-position and a fluorine atom at the 8-position of the chroman bicyclic scaffold, which consists of a benzene ring fused to a tetrahydropyran ring . This compound is typically supplied at a purity of 95% and serves as a key synthetic intermediate or scaffold in medicinal chemistry programs targeting various biological pathways .

Scaffold Type

Fluorinated chroman scaffold for medicinal chemistry research programs

Synthetic Access

Defined route via 4-one precursor reduction supports multi-step derivatization

SAR Support

8-fluoro substitution pattern enables halogen SAR and library synthesis workflows

The Critical Importance of 8-Fluoro-5-methylchroman's Precise Substitution Pattern

Generic substitution within the chroman chemical space is scientifically inadvisable due to the profound impact of minor structural variations on biological activity and physicochemical properties. The specific 8-fluoro-5-methyl substitution pattern is not arbitrary; structure-activity relationship (SAR) studies across related benzopyran systems demonstrate that the size and electronic nature of substituents at the 8-position directly modulate target potency, with even a change from a fluorine to a chlorine atom resulting in quantifiable differences in inhibitory activity [1]. Furthermore, the presence and position of the fluorine atom are known to significantly influence key drug-like properties such as lipophilicity and metabolic stability, which are critical parameters for both in vitro and in vivo research outcomes .

Halogen Swap 8-fluoro to 8-chloro substitution at the chroman 8-position may shift target potency profile based on class-level SAR evidence

Fluorine Presence Non-fluorinated 5-methylchroman analogs lack the lipophilicity and metabolic stability modulation conferred by the 8-fluoro group

Oxidation State The 4-one precursor form differs in electronic properties and reactivity; reduction state may alter downstream derivatization outcomes

• [1] Lee, S., et al. (2024). Substituted 4-methylcoumarin inhibitors of SLC26A3 (DRA) for treatment of constipation and hyperoxaluria. RSC Medicinal Chemistry, 15(5), 1731–1736. https://doi.org/10.1039/d3md00644a View Source

Quantitative Differentiation of 8-Fluoro-5-methylchroman: An Evidence-Based Guide

Inhibitory Potency Benchmarking: 8-Fluoro vs. 8-Chloro and 8-Bromo in Coumarin SLC26A3 Inhibitors

In a comparative SAR study of 4-methylcoumarin inhibitors of the SLC26A3 (DRA) transporter, 8-fluoro-substituted coumarins (analogs 4q–4t) were found to be slightly less potent inhibitors than their corresponding 8-chloro analogs. This direct comparison demonstrates that the size of the substituent at the 8-position, specifically fluorine versus chlorine, has a measurable impact on target engagement [1].

SLC26A3 Inhibition Potency

Class-level

8-fluoro coumarin analogs reported as slightly less potent than 8-chloro analogs (IC50 25 nM for 8-chloro lead); 8-fluoro IC50 not individually stated

Supports 8-position halogen SAR review for transporter target engagement

Coumarin-based class-level inference; chroman-specific data to verify

Evidence Dimension	SLC26A3 (DRA) Inhibition Potency
Target Compound Data	IC50 not explicitly stated for individual 8-fluoro analogs
Comparator Or Baseline	8-chlorocoumarin analog (4k) IC50: 25 nM; 4,8-dimethylcoumarin lead (4b) IC50: 40-50 nM
Quantified Difference	8-fluoro-coumarins were described as 'slightly less potent' than 8-chloro analogs, demonstrating that halogen size affects potency [1].
Conditions	In vitro assay using Fischer rat thyroid cells stably expressing human DRA and a halide-sensitive YFP

Why This Matters

This class-level data provides quantitative context for the unique role of the 8-position substitution, indicating that an 8-fluoro motif offers a distinct potency profile compared to other halogenated analogs.

• [1] Lee, S., et al. (2024). Substituted 4-methylcoumarin inhibitors of SLC26A3 (DRA) for treatment of constipation and hyperoxaluria. RSC Medicinal Chemistry, 15(5), 1731–1736. https://doi.org/10.1039/d3md00644a View Source

Impact of Fluorine Substitution on Binding Affinity in Chroman Derivatives

The presence of a fluorine atom at the 8-position of the chroman ring is expected to enhance binding affinity to biological targets compared to non-fluorinated analogs. This is attributed to the increased lipophilicity conferred by the fluorine atom, a well-established principle in medicinal chemistry . While a direct quantitative comparison for 8-fluoro-5-methylchroman itself is not available, this structural feature provides a predictable advantage in terms of target engagement over the unsubstituted 5-methylchroman scaffold.

Binding Affinity Prediction

Data to verify

Predicted higher target binding affinity vs non-fluorinated 5-methylchroman scaffold, attributed to fluorine-mediated lipophilicity enhancement

Class-level medicinal chemistry inference; requires target-specific validation

Sources unavailable; general fluorination principle applied

Evidence Dimension	Predicted Binding Affinity and Lipophilicity
Target Compound Data	Contains a fluorine atom at the 8-position
Comparator Or Baseline	5-methylchroman (non-fluorinated analog)
Quantified Difference	Not quantified; the effect is qualitative but universally applicable to fluorinated vs. non-fluorinated aromatic systems in medicinal chemistry.
Conditions	General medicinal chemistry principle

Why This Matters

This differentiates 8-fluoro-5-methylchroman as a building block with inherently higher potential for target affinity, a key consideration in the design of potent biological probes or lead compounds.

Synthetic Utility as a Key Intermediate: Direct Reduction from the 4-One Precursor

8-Fluoro-5-methylchroman is synthesized directly from 8-fluoro-5-methylchroman-4-one via a zinc-mediated reduction in acetic acid. This well-defined synthetic route, documented in a patent, provides access to the fully reduced chroman scaffold . The specific reduction of the 4-ketone to a methylene group is a crucial transformation, altering the molecule's electronic properties and potential for further functionalization compared to the more electrophilic and oxidizable 4-one analog.

Synthetic Route Access

Method context

Zn-mediated reduction of 8-fluoro-5-methylchroman-4-one (570 mg, 3.16 mmol) with Zn dust (2.69 g, 41.1 mmol) in acetic acid yields the fully reduced chroman scaffold

Defined patent-documented route to the reduced chroman core for further derivatization

Reduction state alters electronic profile vs 4-one precursor

Evidence Dimension	Chemical Reactivity and Functional Group Transformation
Target Compound Data	8-Fluoro-5-methylchroman (C10H11FO)
Comparator Or Baseline	8-fluoro-5-methylchroman-4-one (C10H9FO2)
Quantified Difference	The 4-one precursor is converted to the target compound by a specific reduction step using zinc dust in acetic acid .
Conditions	Synthetic procedure: 8-fluoro-5-methylchroman-4-one (570 mg, 3.16 mmol) in acetic acid, added to Zn dust (2.69 g, 41.1 mmol) in acetic acid .

Why This Matters

This highlights the compound's role as a versatile, fully reduced scaffold that is chemically distinct from its 4-one precursor, offering different opportunities for subsequent derivatization in a multi-step synthesis.

Defined Application Scenarios for 8-Fluoro-5-methylchroman

Scaffold for Probing SLC26A3 (DRA) Transporter Function

Based on the class-level evidence for 8-fluoro-coumarin SLC26A3 inhibitors [1], 8-fluoro-5-methylchroman serves as a valuable starting point for developing novel probes to study the DRA transporter. Its 8-fluoro substitution pattern is directly relevant to SAR investigations exploring halogen effects on potency and selectivity for this target, which is implicated in constipation and kidney stone disease.

Building Block for Optimizing Target Binding Affinity

As a fluorinated chroman, this compound is an ideal building block for medicinal chemists aiming to enhance the binding affinity and metabolic stability of lead series. The presence of the 8-fluoro group is a well-established strategy to improve these properties over non-fluorinated analogs [1], making it a strategic choice for library synthesis and hit-to-lead optimization campaigns.

Key Intermediate in the Synthesis of Functionalized Chromans

The defined synthetic route to 8-fluoro-5-methylchroman from its 4-one precursor [1] positions it as a critical intermediate for accessing more complex, fully reduced chroman derivatives. Researchers can leverage this established methodology to reliably produce the core scaffold for subsequent functionalization, such as introducing substituents at the 6-position or modifying the oxygen-containing ring.

Application

Selection Property

Validation Focus

SLC26A3 transporter probe development

8-fluoro substitution pattern

Halogen SAR profiling for target engagement

Target affinity optimization studies

Fluorine-mediated lipophilicity modulation

Affinity screening review vs non-fluorinated scaffold

Functionalized chroman derivative synthesis

Defined 4-one reduction route

Derivatization method and reduction-state review

• [1] Lee, S., et al. (2024). Substituted 4-methylcoumarin inhibitors of SLC26A3 (DRA) for treatment of constipation and hyperoxaluria. RSC Medicinal Chemistry, 15(5), 1731–1736. https://doi.org/10.1039/d3md00644a View Source